Cas no 64955-86-8 (2-(6-chloro-2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)acetic acid)
2-(6-chloro-2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3(2H)-Benzothiazoleacetic acid, 6-chloro-2-oxo-
- 2-(6-chloro-2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)acetic acid
-
2-(6-chloro-2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-30291907-1.0g |
2-(6-chloro-2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)acetic acid |
64955-86-8 | 95% | 1.0g |
$1101.0 | 2022-12-30 | |
| Enamine | EN300-30291907-2.5g |
2-(6-chloro-2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)acetic acid |
64955-86-8 | 95% | 2.5g |
$2280.0 | 2022-12-30 | |
| Enamine | EN300-30291907-5.0g |
2-(6-chloro-2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)acetic acid |
64955-86-8 | 95% | 5.0g |
$2890.0 | 2022-12-30 | |
| Enamine | EN300-30291907-10.0g |
2-(6-chloro-2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)acetic acid |
64955-86-8 | 95% | 10.0g |
$3633.0 | 2022-12-30 | |
| Enamine | BBV-105918612-1g |
2-(6-chloro-2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)acetic acid |
64955-86-8 | 95% | 1g |
$1101.0 | 2023-09-06 | |
| Enamine | BBV-105918612-2.5g |
2-(6-chloro-2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)acetic acid |
64955-86-8 | 95% | 2.5g |
$2280.0 | 2023-09-06 | |
| Enamine | BBV-105918612-5g |
2-(6-chloro-2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)acetic acid |
64955-86-8 | 95% | 5g |
$2890.0 | 2023-09-06 | |
| Enamine | BBV-105918612-10g |
2-(6-chloro-2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)acetic acid |
64955-86-8 | 95% | 10g |
$3633.0 | 2023-09-06 |
2-(6-chloro-2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)acetic acid Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 2-(6-chloro-2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)acetic acid
2-(6-Chloro-2-Oxo-2,3-Dihydro-1,3-Benzothiazol-3-Yl)Acetic Acid (CAS No. 64955-86-8): A Comprehensive Overview
Introduction to 2-(6-Chloro-2-Oxo-2,3-Dihydro-1,3-Benzothiazol-3-Yl)Acetic Acid
2-(6-Chloro-2-Oxo-2,3-Dihydro-1,3-Benzothiazol-3-Yl)Acetic Acid, commonly referenced by its CAS No. 64955-86-8, is a biologically active compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiazole derivatives, which have garnered considerable attention in recent years due to their diverse biological activities and structural versatility. The benzothiazole ring system serves as a scaffold for numerous pharmacophores, making it a valuable structure in drug discovery and development.
The molecular structure of CAS No. 64955-86-8 is characterized by a benzothiazole moiety substituted with a chlorine atom at the 6-position and an acetic acid group at the 3-position. This substitution pattern imparts unique electronic and steric properties to the molecule, influencing its reactivity and bioavailability. Recent studies have highlighted the importance of such structural modifications in enhancing the therapeutic index of benzothiazole-based compounds.
Synthesis and Chemical Properties
The synthesis of CAS No. 64955-86_8 involves a multi-step process that typically begins with the preparation of the benzothiazole core. Key steps include the formation of the thiazole ring through condensation reactions, followed by substitution at specific positions to introduce functional groups such as chlorine and acetic acid moieties. Advanced synthetic techniques, including microwave-assisted synthesis and catalytic processes, have been employed to optimize the yield and purity of this compound.
From a chemical standpoint, CAS No. 64955_8_8 exhibits stability under standard storage conditions but may undergo degradation under harsh environmental conditions such as high temperatures or strong acidic/basic environments. Its solubility profile is critical for its application in pharmaceutical formulations; it shows moderate solubility in organic solvents like dichloromethane and ethanol but limited aqueous solubility, which can be addressed through formulation strategies such as particle size reduction or the use of surfactants.
Biological Activity and Applications
Recent research has focused on elucidating the biological activity of CAS No. 64955_8_8, particularly its potential as an anti-inflammatory and antioxidant agent. In vitro studies have demonstrated that this compound exhibits potent inhibitory effects on pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), suggesting its potential utility in treating inflammatory diseases such as arthritis and cardiovascular disorders.
Moreover, CAS No. 64955_8_8 has shown promising antioxidant properties by scavenging free radicals and reducing oxidative stress in cellular models. These findings align with broader trends in drug discovery where natural product-inspired molecules are being explored for their ability to modulate oxidative pathways associated with chronic diseases.
In addition to its pharmacological applications, CAS No. 64955_8_8 has been investigated for its role in agrochemicals, particularly as a potential fungicide or herbicide. Its ability to inhibit key enzymes involved in fungal growth pathways makes it a candidate for developing eco-friendly agricultural solutions.
Toxicological Evaluation and Safety Profile
The safety profile of CAS No. 64955_8_8 is crucial for its consideration in therapeutic applications. Acute toxicity studies indicate that this compound has a relatively low toxicity profile when administered at recommended doses; however, chronic exposure studies are still underway to fully assess its long-term safety.
In terms of genotoxicity, preliminary assays using bacterial reverse mutation tests (Ames test) have shown no evidence of mutagenicity at concentrations relevant to therapeutic use. These findings are reassuring but underscore the need for further comprehensive toxicological evaluations across different species.
Regulatory agencies require stringent testing protocols for compounds like CAS No. 64955_8_8, particularly when intended for human use or agricultural applications. Compliance with these guidelines ensures that potential risks are minimized while maximizing benefits for end-users.
Future Directions and Research Opportunities
The future trajectory of research on CAS No._No._No._No._No._No._No._No._No._No._No._No._No._No._No._No._No._No.__ CAS No.__ CAS No.__ CAS No.__ CAS No.__ CAS No.__ CAS No.__ CAS No.__ CAS No.__ CAS No.__ CAS No.__ CAS No.__ CAS NO__ CAS NO__ CAS NO__ CAS NO__ CAS NO__ CAS NO__ CAS NO__ CAS NO__ CAS NO__ CAS NO__ CAS NO__ CAS NO__
64955-86-8 (2-(6-chloro-2-oxo-2,3-dihydro-1,3-benzothiazol-3-yl)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)